5-Chloro-6-methyl-1H-benzimidazole-2-carboxylic acid

• IUPAC Name: 5-chloro-6-methyl-1H-benzimidazole-2-carboxylic acid
• InChI: InChI=1S/C9H7ClN2O2/c1-4-2-6-7(3-5(4)10)12-8(11-6)9(13)14/h2-3H,1H3,(H,11,12)(H,13,14)
• InChI Key: HOCBEPIKVSITJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1Cl)N=C(N2)C(=O)O
• Molecular Formula: C9H7ClN2O2
• DSSTOX Substance ID: DTXSID00837050
• Molecular Weight: 210.62 g/mol
• CAS RN: 827042-63-7

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a white solid that appears in the form of tabular crystals. The benzimidazole nucleus was found to be a stable platform on which drugs could be developed.

Synthesis Analysis

Benzimidazole is produced by the condensation of o-phenylenediamine with formic acid. A study reports a simple process to synthesize and separate 2-substituted-phenyl benzimidazole derivatives with high yield and efficiency. Specifically, by reacting ortho-phenylenediamines with benzaldehydes using sodium metabisulphite as an oxidation agent in a mixture of solvent under mild condition, twenty-three compounds of benzimidazoles were obtained.

Molecular Structure Analysis

The structure of all obtained compounds was identified by FTIR, NMR, and HRMS. The structure of benzimidazole can be further improved by changing its functional groups on the core structure.

Chemical Reactions Analysis

The synthetic procedure involves 1,2-aromatic diamines and alkyl or aryl carboxylic acids reacting in electrostatically charged microdroplets generated using a nano-electrospray (nESI) ion source. The reactions are accelerated by orders of magnitude in comparison to the bulk.

Physical And Chemical Properties Analysis

Benzimidazole has a molar mass of 118.139 g·mol−1 and a melting point of 170 to 172 °C. Its acidity (pKa) is 12.8 for benzimidazole and 5.6 for the conjugate acid.

Mechanism of Action

The mechanism of action is based on an acid-catalyzed reaction mechanism. The intermediate arylamides are identified, and their dehydration to give benzimidazoles occurs in a subsequent thermally enhanced step. It is suggested that the extraordinary acidity at the droplet surface allows the carboxylic acid to function as a C-centered electrophile.

Safety and Hazards

Benzimidazole has hazard statements H315 and H319. Precautionary statements include P264, P280, P302 + P352, P305 + P351 + P338, P332 + P313, and P337 + P313.

Future Directions

Benzimidazole is a promising pharmacophore. The prevalence of benzimidazole cores in biologically active molecules has stimulated the need for elegant and efficient ways to make these heterocyclic leads. The derivatives of benzimidazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.